![molecular formula C5H5F2NO B6226413 6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one CAS No. 159397-66-7](/img/no-structure.png)
6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one
Overview
Description
6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one, commonly known as DFA, is a synthetic compound with a wide range of applications in the scientific research field. DFA is an organic compound that belongs to the family of heterocyclic compounds, which are characterized by the presence of one or more atoms of different elements in their chemical structure. DFA has been extensively studied due to its unique properties and potential therapeutic applications.
Mechanism of Action
The mechanism of action of DFA is not completely understood. However, it is believed to interact with proteins and other molecules in the body, leading to various biochemical and physiological effects. It is thought to bind to proteins and nucleic acids, resulting in changes in the structure and function of these molecules. It is also believed to interact with cell receptors, leading to changes in cell signaling pathways.
Biochemical and Physiological Effects
DFA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to changes in the metabolism of drugs. It has also been shown to bind to cell receptors, leading to changes in cell signaling pathways. Additionally, it has been shown to affect the expression of certain genes, leading to changes in gene expression.
Advantages and Limitations for Lab Experiments
DFA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize in the laboratory. Additionally, it is relatively stable and can be stored for long periods of time. However, it is also relatively expensive and can be difficult to obtain in large quantities. Furthermore, it is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for DFA research. One potential direction is to investigate the effects of DFA on various diseases, such as cancer, diabetes, and cardiovascular diseases. Additionally, further research could be done to investigate the mechanism of action of DFA and its potential therapeutic applications. Furthermore, further research could be done to investigate the effects of DFA on gene expression and cell signaling pathways. Finally, further research could be done to investigate the potential interactions of DFA with other drugs.
Synthesis Methods
DFA can be synthesized through a variety of methods, including the Wittig reaction, the Stille reaction, and the Biginelli reaction. The Wittig reaction is a classical organic reaction that uses a phosphonium salt to synthesize an alkene. The Stille reaction is a palladium-catalyzed reaction that produces a carbon-carbon bond. The Biginelli reaction is a three-component reaction that produces a dihydropyrimidine. All of these methods are commonly used to synthesize DFA in the laboratory.
Scientific Research Applications
DFA has been extensively studied due to its potential applications in scientific research. It has been used as a research tool to investigate the structure and function of proteins, nucleic acids, and other biological molecules. DFA has also been used in the synthesis of small molecules and peptides. Furthermore, it has been used to study the effects of drugs on the body, as well as the mechanisms of action of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one involves the cyclization of a suitable precursor molecule containing a fluorine atom and an amine group. The cyclization reaction is carried out under acidic conditions to form the bicyclic structure. The fluorine atoms are introduced using a suitable fluorinating agent.", "Starting Materials": [ "2-fluoroethylamine", "2,2-difluoroacetic acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: Preparation of 2-fluoroethylamine by reacting 2-fluoroethanol with ammonia in the presence of a suitable catalyst.", "Step 2: Preparation of 2,2-difluoroacetic acid by reacting chlorodifluoroacetic acid with sodium hydroxide.", "Step 3: Protection of the amine group in 2-fluoroethylamine by reacting it with 2,2-difluoroacetic acid to form the corresponding amide.", "Step 4: Cyclization of the protected amide using hydrochloric acid as a catalyst to form the bicyclic structure.", "Step 5: Deprotection of the amine group using sodium hydroxide to obtain 6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one.", "Step 6: Purification of the product by recrystallization from methanol and diethyl ether." ] } | |
CAS RN |
159397-66-7 |
Product Name |
6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one |
Molecular Formula |
C5H5F2NO |
Molecular Weight |
133.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
